Cas no 56126-08-0 (2H-Pyran, 3-bromo-2-ethoxytetrahydro-6-methyl-)

• Product Name: 2H-Pyran, 3-bromo-2-ethoxytetrahydro-6-methyl-
• CAS No: 56126-08-0
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 349730
• PubChem ID: 71444833
• Update Time: 2025-04-19

2H-Pyran, 3-bromo-2-ethoxytetrahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 3-bromo-2-ethoxytetrahydro-6-methyl-
• 3-bromo-2-ethoxy-6-methyloxane
• DTXSID10853584
• 56126-08-0

• Inchi： 1S/C8H15BrO2/c1-3-10-8-7(9)5-4-6(2)11-8/h6-8H,3-5H2,1-2H3
• InChI Key： VLYYKPHJYFETHZ-UHFFFAOYSA-N
• SMILES： BrC1C(OCC)OC(C)CC1

Computed Properties

• Exact Mass: 222.02555
• Monoisotopic Mass: 222.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46